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Compound of Interest

Compound Name: Trypethelone

Cat. No.: B1256287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical, chemical, and

biological properties of Trypethelone, a naturally occurring phenalenone derivative. The

information is compiled from available scientific literature to support research and development

efforts.

Chemical and Physical Properties
Trypethelone is a polyketide synthesized by the mycobiont culture of the lichen Trypethelium

eluteriae.[1][2] Its core structure is a tetracyclic system, 7-hydroxy-2,3,3,9-tetramethyl-2H-

benzo[g][3]benzofuran-4,5-dione.[3]
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Property Value Source

Molecular Formula C₁₆H₁₆O₄ [3]

Molecular Weight 272.29 g/mol [3]

IUPAC Name

7-hydroxy-2,3,3,9-tetramethyl-

2H-benzo[g][3]benzofuran-4,5-

dione

[3]

Physical Description Crystalline solid [2]

Melting Point
Not available in searched

literature.

Boiling Point
Not available in searched

literature.

Solubility
Not available in searched

literature.

Spectral Data
The structural elucidation of Trypethelone was conducted using various spectroscopic

methods, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass

Spectrometry (MS).[2] Specific spectral data from primary literature is not publicly available in

detail.

Spectroscopy Type Observed Data

¹H-NMR Data not available in searched literature.

¹³C-NMR Data not available in searched literature.

Infrared (IR) Data not available in searched literature.

Mass Spectrometry (MS) Data not available in searched literature.
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Isolation of Trypethelone from Trypethelium eluteriae
Mycobiont Culture
The following is a representative protocol for the isolation and purification of Trypethelone
based on methodologies described for related natural products.[1][4][5][6][7][8]

Objective: To isolate Trypethelone from the cultured mycobiont of the lichen Trypethelium

eluteriae.

Materials:

Cultured mycelium of T. eluteriae

Malt-yeast extract medium with 10% sucrose[9]

Ethyl acetate

Hexane

Chloroform

Methanol

Silica gel (for column chromatography)

Pre-coated preparative TLC plates (Silica gel 60 F254)

Rotary evaporator

Chromatography columns

Standard laboratory glassware

Procedure:

Culturing: The spore-derived mycobiont of T. eluteriae is cultivated on a malt-yeast extract

medium supplemented with 10% sucrose.[9]
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Extraction: The cultured mycelium is harvested and extracted with ethyl acetate. The solvent

is then evaporated under reduced pressure using a rotary evaporator to yield a crude

extract.

Column Chromatography:

The crude extract is adsorbed onto a small amount of silica gel.

A silica gel column is prepared using a non-polar solvent such as hexane.

The adsorbed extract is loaded onto the top of the column.

The column is eluted with a solvent gradient of increasing polarity, typically starting with

hexane and gradually increasing the proportion of ethyl acetate or chloroform.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Preparative Thin-Layer Chromatography (pTLC):

Fractions containing compounds with similar Rf values to the target compound are pooled

and concentrated.

The concentrated fraction is applied as a band onto a preparative TLC plate.

The plate is developed in an appropriate solvent system (e.g., a mixture of chloroform and

methanol).

The band corresponding to Trypethelone is identified under UV light, scraped from the

plate, and the compound is eluted from the silica gel with a polar solvent like methanol or

ethyl acetate.

Final Purification: The solvent is evaporated to yield purified Trypethelone. The purity can

be assessed by analytical HPLC and spectroscopic methods.
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Figure 1. Experimental workflow for the isolation of Trypethelone.
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Biosynthesis of Trypethelone
Trypethelone is a member of the phenalenone class of polyketides. Its biosynthesis is

proposed to originate from a hexaketide precursor, which undergoes a series of enzymatic

reactions including cyclization, aromatization, and oxidative modifications to form the final

complex structure.
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Click to download full resolution via product page

Figure 2. Proposed biosynthetic pathway of Trypethelone.

Biological Activity and Potential Signaling Pathways
Anti-mycobacterial Activity
Trypethelone and its derivatives have demonstrated anti-mycobacterial properties. A related

compound, 8-hydroxytrypethelone methyl ether, was shown to inhibit the Mycobacterium

tuberculosis H37Rv strain with a Minimum Inhibitory Concentration (MIC) of 12.5 µg/mL.[1][2]

This suggests that the trypethelone scaffold is a promising starting point for the development

of new anti-tuberculosis agents.
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Potential as a Casein Kinase 2 (CK2) Inhibitor
Computational studies have identified fungal phenalenones as potential inhibitors of Casein

Kinase 2 (CK2).[10][11] CK2 is a serine/threonine kinase that is overexpressed in many

cancers and plays a crucial role in cell proliferation, survival, and inflammation by

phosphorylating a wide range of protein substrates.[12][13] Inhibition of CK2 is a validated

strategy in cancer therapy.

One of the key signaling pathways regulated by CK2 is the NF-κB pathway. CK2 can directly

phosphorylate components of this pathway, leading to its activation and the transcription of

genes involved in cell survival and inflammation. By inhibiting CK2, compounds like

Trypethelone could potentially downregulate the NF-κB pathway, leading to apoptosis in

cancer cells.[13][14]
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Figure 3. Potential inhibition of the CK2-mediated NF-κB signaling pathway by Trypethelone.
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Conclusion
Trypethelone is a fascinating natural product with significant potential for further investigation,

particularly in the fields of anti-infectives and oncology. While the foundational chemical and

biological properties have been established, further research is required to elucidate its precise

mechanism of action, determine its full pharmacological profile, and synthesize more potent

analogues. This guide serves as a foundational resource for scientists and researchers

dedicated to advancing the study of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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